Cas no 1804054-68-9 (2-Chloro-5-difluoromethoxy-1H-benzimidazole)

• Product Name: 2-Chloro-5-difluoromethoxy-1H-benzimidazole
• CAS No: 1804054-68-9
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• MDL: MFCD28946891
• CID: 4826219
• PubChem ID: 122236999
• Update Time: 2024-11-07

2-Chloro-5-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-difluoromethoxy-1H-benzimidazole
• 2-Chloro-6-(difluoromethoxy)-1H-benzo[d]imidazole
• XH0114
• 2-CHLORO-5-(DIFLUOROMETHOXY)-1H-1,3-BENZODIAZOLE
• G74285
• 2-CHLORO-6-(DIFLUOROMETHOXY)-1H-BENZIMIDAZOLE
• 1804054-68-9
• 2-CHLORO-5-(DIFLUOROMETHOXY)-1H-BENZIMIDAZOLE

• MDL： MFCD28946891
• Inchi： 1S/C8H5ClF2N2O/c9-7-12-5-2-1-4(14-8(10)11)3-6(5)13-7/h1-3,8H,(H,12,13)
• InChI Key： JNZJAUIKFAIPLU-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2N1)OC(F)F

Computed Properties

• Exact Mass: 218.0058468g/mol
• Monoisotopic Mass: 218.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.9